Cas no 109919-25-7 (2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF])

• Product Name: 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF]
• CAS No: 109919-25-7
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• MDL: MFCD00082556
• CID: 128621
• PubChem ID: 13851612
• Update Time: 2025-05-20

2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF] Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-chloro-4,5-bis(trifluoromethyl)-
• 2-chloro-4,5-bis(trifluoroMethyl)pyridine
• 2-Chloro-4,5-bis-(trifluoromethyl)pyridine
• 4,5-Bis(trifluoromethyl)-2-chloropyridine, tech.
• 2-Chloro-4,5-bis-trifluoromethyl-pyridine
• 4,5-BIS(TRIFLUOROMETHYL)-2-CHLOROPYRIDINE
• 2-Chloro-4,5-Bis(trifluoromethyl)Pyridinecas
• Pyridine, 2-chloro-4,5-bis(trifluoroMethyl)-
• 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF]
• FT-0722225
• MFCD00082556
• 109919-25-7
• SCHEMBL3840400
• CS-0132615
• AKOS005255531
• DTXSID20551221
• FS-5951
• BBL103820
• STL557630

• MDL： MFCD00082556
• Inchi： 1S/C7H2ClF6N/c8-5-1-3(6(9,10)11)4(2-15-5)7(12,13)14/h1-2H
• InChI Key： GBZFIEBGHKCVEA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C=N1)C(F)(F)F

Computed Properties

• Exact Mass: 248.97800
• Monoisotopic Mass: 248.9779957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Boiling Point: 98°C 135mm
• PSA: 12.89000
• LogP: 3.77260

2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF] Security Information

• Hazardous Material Identification：
• Safety Term：Hazard Codes Xi
• HazardClass：IRRITANT

Additional information on 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF]

2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF]: A Comprehensive Overview

The compound with CAS No. 109919-25-7, commonly referred to as 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF], is a highly specialized organic chemical that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at the 2-position and two trifluoromethyl groups at the 4 and 5 positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in numerous applications.

Pyridine derivatives have long been recognized for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The trifluoromethyl groups attached to the pyridine ring in 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF] contribute significantly to the compound's stability and reactivity. These groups are known for their electron-withdrawing effects, which can enhance the electrophilic character of the pyridine ring and facilitate various nucleophilic substitution reactions. Additionally, the chlorine atom at the 2-position further modulates the electronic environment of the molecule, making it suitable for use as an intermediate in the synthesis of more complex organic compounds.

Recent studies have highlighted the potential of 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF] in the field of agrochemicals. Researchers have demonstrated that this compound exhibits remarkable activity as a precursor for herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth and pest metabolism makes it a promising candidate for developing environmentally friendly agricultural solutions. Furthermore, its stability under various environmental conditions ensures that it can be effectively utilized without causing adverse effects on non-target organisms.

In addition to its agricultural applications, 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF] has also found utility in materials science. The compound's unique electronic properties make it an ideal candidate for use in the development of advanced materials such as high-performance polymers and electronic devices. For instance, its ability to act as a building block for functionalized polymers has been explored in recent research studies. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-tech applications such as aerospace and automotive industries.

The synthesis of 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF] involves a multi-step process that typically begins with the chlorination of a pyridine derivative followed by subsequent substitution reactions to introduce the trifluoromethyl groups. Recent advancements in catalytic chemistry have enabled more efficient and selective methods for synthesizing this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve yields while reducing reaction times. These developments underscore the importance of continuous innovation in chemical synthesis techniques to meet the growing demand for high-quality intermediates like 2-Chloro-4,5-bis(trifluoromethyl)pyridine [2,4,5-CBiTF].

From an environmental perspective, understanding the fate and behavior of 2-Chloro-4